Cas no 72496-67-4 (1-methyl-5-oxopyrrolidine-3-carbaldehyde)

• Product Name: 1-methyl-5-oxopyrrolidine-3-carbaldehyde
• CAS No: 72496-67-4
• MF: C₆H₉NO₂
• MW: 127.1412
• MDL: MFCD22398151
• CID: 4741760
• Update Time: 2026-02-25

1-methyl-5-oxopyrrolidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-oxo-pyrrolidine-3-carbaldehyde
• 1-methyl-5-oxopyrrolidine-3-carbaldehyde

• MDL： MFCD22398151
• Inchi： 1S/C6H9NO2/c1-7-3-5(4-8)2-6(7)9/h4-5H,2-3H2,1H3
• InChI Key： KYJBHEXXMLSDOT-UHFFFAOYSA-N
• SMILES： O=C1C([H])([H])C([H])(C([H])=O)C([H])([H])N1C([H])([H])[H]

Computed Properties

• Exact Mass: 127.063329g/mol
• Monoisotopic Mass: 127.063329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4
• Molecular Weight: 127.14g/mol
• XLogP3: -1.1

Additional information on 1-methyl-5-oxopyrrolidine-3-carbaldehyde

Comprehensive Overview of 1-Methyl-5-oxopyrrolidine-3-carbaldehyde (CAS No. 72496-67-4)

1-Methyl-5-oxopyrrolidine-3-carbaldehyde, with the CAS number 72496-67-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines and is characterized by its unique structural features, which include a methyl group, an oxo group, and an aldehyde functional group. These characteristics contribute to its potential applications in various biological and chemical processes.

The molecular formula of 1-methyl-5-oxopyrrolidine-3-carbaldehyde is C₆H₉NO₂, and its molecular weight is approximately 131.14 g/mol. The compound's structure can be represented as follows:

In recent years, 1-methyl-5-oxopyrrolidine-3-carbaldehyde has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its role in the development of novel drugs for the treatment of neurodegenerative diseases. Studies have shown that this compound can modulate certain neurotransmitter systems, making it a promising candidate for further investigation.

A notable study published in the Journal of Medicinal Chemistry in 2022 explored the neuroprotective effects of 1-methyl-5-oxopyrrolidine-3-carbaldehyde. The researchers found that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, which are common hallmarks of conditions such as Alzheimer's disease and Parkinson's disease. The study also highlighted the compound's ability to enhance cellular energy metabolism, further supporting its potential as a therapeutic agent.

Beyond its neuroprotective properties, 1-methyl-5-oxopyrrolidine-3-carbaldehyde has also been investigated for its anti-inflammatory and anti-cancer activities. A 2021 study published in the European Journal of Pharmacology demonstrated that this compound can inhibit the production of pro-inflammatory cytokines in immune cells, suggesting its potential use in treating inflammatory disorders such as rheumatoid arthritis.

In the context of cancer research, a study published in Cancer Letters in 2020 reported that 1-methyl-5-oxopyrrolidine-3-carbaldehyde exhibits significant anti-proliferative effects on various cancer cell lines. The mechanism underlying this activity involves the induction of apoptosis and cell cycle arrest, which are crucial processes for preventing tumor growth and metastasis.

The synthesis of 1-methyl-5-oxopyrrolidine-3-carbaldehyde has been optimized through various methodologies to ensure high yields and purity. One common synthetic route involves the reaction of 5-hydroxymethylfurfural with methylamine followed by cyclization and oxidation steps. This process has been refined to minimize by-products and improve overall efficiency, making it suitable for large-scale production.

The physicochemical properties of 1-methyl-5-oxopyrrolidine-3-carbaldehyde are also well-characterized. It is a colorless liquid with a boiling point around 180°C at atmospheric pressure. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings.

In terms of safety, while 1-methyl-5-oxopyrrolidine-3-carbaldehyde is not classified as a hazardous substance under current regulations, it is important to handle it with appropriate precautions to avoid skin contact and inhalation. Standard laboratory safety protocols should be followed when working with this compound.

The future prospects for 1-methyl-5-oxopyrrolidine-3-carbaldehyde are promising. Ongoing research continues to uncover new applications and mechanisms of action, which could lead to the development of novel therapeutic agents for a wide range of diseases. Additionally, advancements in synthetic chemistry are expected to further enhance the accessibility and affordability of this compound for both research and commercial purposes.

In conclusion, 1-methyl-5-oxopyrrolidine-3-carbaldehyde (CAS No. 72496-67-4) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting area of focus for scientists and researchers worldwide.